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Compound of Interest

Compound Name: Tetrahydrocorticosterone-d3

Cat. No.: B12417339

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for Tetrahydrocorticosterone-d3. The information

is intended for researchers, scientists, and professionals in drug development who utilize
deuterated steroid standards.

Representative Certificate of Analysis

The following table summarizes the typical specifications and analytical results for a batch of
Tetrahydrocorticosterone-d3.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12417339?utm_src=pdf-interest
https://www.benchchem.com/product/b12417339?utm_src=pdf-body
https://www.benchchem.com/product/b12417339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

o Representative
Test Specification Method
Results
Identification
Nuclear Magnetic
1H NMR Conforms to structure Conforms Resonance
Spectroscopy
Mass Spectrometry
Mass Spectrum Conforms to structure Conforms

(MS)

Purity

Purity by HPLC

= 98%

99.87%][1]

High-Performance
Liquid
Chromatography
(HPLC)

Isotopic Purity

=98 atom % D

98 atom % D[2]

Mass Spectrometry

Physical-Chemical

Properties
White to off-white _ _ _ _
Appearance id White solid[1] Visual Inspection
soli
Molecular Formula C21H31D304 C21H31D304][3] -
Molecular Weight 353.51 g/mol 353.51[2][3] -

Residual Solvents

Gas Chromatography

As per USP <467> Meets requirements Conforms (GC)

Storage Conditions

Recommended -20°C - -
Experimental Protocols
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The quality control of Tetrahydrocorticosterone-d3 relies on several key analytical techniques
to confirm its identity, purity, and stability.

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a primary method for determining the
purity of Tetrahydrocorticosterone-d3.

 Instrumentation: A standard HPLC system equipped with a UV detector is typically used.
e Column: A C18 reversed-phase column is commonly employed for the separation of steroids.

» Mobile Phase: A gradient mixture of acetonitrile and water is often used to elute the
compound.

o Detection: The UV detector is set to a wavelength where the analyte exhibits maximum
absorbance, typically around 240-253 nm for corticosteroids.[4]

e Quantification: The purity is calculated by comparing the peak area of the main component to
the total peak area of all components in the chromatogram.

Mass Spectrometry (MS)

Mass Spectrometry is essential for confirming the molecular weight and isotopic enrichment of
Tetrahydrocorticosterone-d3.

« lonization: Electrospray ionization (ESI) is a common technique for ionizing steroid
molecules.[5]

e Analysis: The mass analyzer separates ions based on their mass-to-charge ratio. For
Tetrahydrocorticosterone-d3, the expected molecular ion peak would correspond to its
deuterated molecular weight.

« |sotopic Purity: The relative intensities of the isotopic peaks are used to determine the
percentage of deuteration.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of the
identity of Tetrahydrocorticosterone-d3.

e 'H NMR: The proton NMR spectrum provides information about the chemical environment of
each hydrogen atom in the molecule, allowing for the verification of the steroid backbone
structure. The integration of the signals can also give an indication of the level of deuteration

at specific sites.

e 13C NMR: The carbon NMR spectrum provides information about the carbon framework of

the molecule.

Visualizations

The following diagrams illustrate common workflows in the analysis of deuterated steroid

standards.

Sample Handling Data Review & Approval

Sample Receipt ‘—»‘ Sample Login & Labeling ‘—»‘ Controlled Storage }»4-»‘ Test Assignment }—»‘ Mass Spectrometry }»4-»‘ Data Review }—»‘ QA Review ‘—»‘ CoA Generation }—»‘ Final Approval ‘74»‘ Certificate of Analysis Report
.

HPLC Analysis
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Caption: General workflow for Certificate of Analysis generation.
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Sample Preparation

Start: Tetrahydrocorticosterone-d3 Sample

Dissolve in appropriate solvent
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Caption: HPLC-MS analytical workflow for purity and identity confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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